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Compound of Interest

Compound Name:
2-((4-

Methoxybenzyl)amino)ethanol

Cat. No.: B3022562 Get Quote

An In-depth Technical Guide to the Safety and Hazards of 2-((4-
Methoxybenzyl)amino)ethanol

This guide provides a comprehensive overview of the safety, hazards, and handling protocols

for 2-((4-Methoxybenzyl)amino)ethanol (CAS No: 64834-63-5). It is intended for researchers,

scientists, and professionals in drug development and other laboratory settings who may

handle this compound. The information herein is synthesized from authoritative safety data

sheets and chemical databases to ensure technical accuracy and promote a culture of safety.

Section 1: Chemical and Physical Identity
2-((4-Methoxybenzyl)amino)ethanol is an organic compound whose proper identification is

the first step in a robust safety assessment. Its key identifiers and properties are summarized

below. Understanding these properties is fundamental to anticipating its behavior under various

laboratory conditions.
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Identifier Value Source

IUPAC Name

2-[(4-

methoxyphenyl)methylamino]et

hanol

[1]

CAS Number 64834-63-5 [1]

Molecular Formula C₁₀H₁₅NO₂ [1]

Molecular Weight 181.23 g/mol [1]

Synonyms

2-[(4-

methoxybenzyl)amino]ethanol,

N-(4-

Methoxybenzyl)ethanolamine

[1]

Storage Temperature

Room temperature, protected

from light, under inert gas

(Argon)

Section 2: Hazard Identification and GHS
Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-((4-Methoxybenzyl)amino)ethanol is classified as a hazardous substance.[1] This

classification is based on toxicological data and dictates the necessary precautionary

measures for safe handling.

GHS Pictogram:

alt text

Signal Word:Warning[2]

GHS Hazard Summary Table
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Classification Hazard Code Hazard Statement

Acute Toxicity, Oral (Category

4)
H302 Harmful if swallowed[1][2]

Skin Corrosion/Irritation

(Category 2)
H315 Causes skin irritation[1][2]

Serious Eye Damage/Irritation

(Category 2A)
H319

Causes serious eye irritation[1]

[2]

Specific Target Organ Toxicity

— Single Exposure (Category

3), Respiratory Tract Irritation

H335
May cause respiratory

irritation[1]

Precautionary Statements (Selected)
A comprehensive list of precautionary statements provides actionable guidance to minimize

risk. Key statements include:

P261: Avoid breathing mist or vapours.[3][4]

P264: Wash skin thoroughly after handling.[2][3]

P270: Do not eat, drink or smoke when using this product.[2]

P280: Wear protective gloves/eye protection/face protection.[2][3]

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

P501: Dispose of contents/container to an approved waste disposal plant.[3]

Section 3: Toxicological Profile
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The toxicological profile explains the specific health effects associated with exposure. The

primary hazards of 2-((4-Methoxybenzyl)amino)ethanol are acute toxicity upon ingestion and

irritation to the skin, eyes, and respiratory system.[1]

Acute Oral Toxicity: The compound is classified as harmful if swallowed.[1][2] Ingestion can

lead to adverse health effects, and immediate medical attention should be sought.

Skin Irritation: Direct contact with the skin is likely to cause irritation, characterized by

redness, itching, and inflammation.[1][2] Prolonged contact should be avoided.

Eye Irritation: This chemical is a serious eye irritant.[1][5] Contact can cause significant pain,

redness, and potentially severe damage if not addressed promptly with thorough rinsing.[5]

Respiratory Irritation: Inhalation of aerosols or vapors may irritate the respiratory tract,

leading to coughing and discomfort.[1] Work should be conducted in well-ventilated areas to

prevent vapor accumulation.[4]

Chronic Exposure: Data on the effects of long-term or repeated exposure, including

carcinogenicity, mutagenicity, or reproductive toxicity, are not readily available.[6][7] In the

absence of such data, it is prudent to minimize exposure and adhere to the hierarchy of

controls.

Section 4: Emergency Procedures and First Aid
A clear, pre-defined emergency response plan is critical. All personnel must be familiar with the

location of safety showers, eyewash stations, and first aid kits.

Protocol: Emergency First Aid Response
In Case of Eye Contact:

1. Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the

eyelids open to ensure complete rinsing of the eye and lid surfaces.[5]

2. Remove contact lenses if present and easy to do so. Continue rinsing.[5]

3. Seek immediate medical attention from an ophthalmologist.[3]
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In Case of Skin Contact:

1. Immediately remove all contaminated clothing and shoes.

2. Wash the affected skin area with plenty of soap and water for at least 15 minutes.[5]

3. If skin irritation persists, seek medical attention.[5]

In Case of Inhalation:

1. Move the individual to fresh air immediately.[4]

2. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial

respiration.

3. Seek medical attention if symptoms such as coughing or shortness of breath occur.[4]

In Case of Ingestion:

1. Do NOT induce vomiting.

2. Rinse the mouth thoroughly with water.[2]

3. Have the conscious person drink one to two glasses of water to dilute the substance.

4. Call a poison control center or seek immediate medical attention.[2]

Visualization: Exposure Event Response Workflow
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Caption: Workflow for responding to an exposure event.

Section 5: Safe Handling and Exposure Control
Controlling exposure is the cornerstone of chemical safety. This is achieved through a

combination of engineering controls, administrative controls, and personal protective

equipment (PPE), often referred to as the hierarchy of controls.

Hierarchy of Controls
Engineering Controls: The most effective control measure.
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Ventilation: Always handle this chemical in a certified chemical fume hood to minimize

inhalation of vapors.[6]

Isolation: Use closed systems for transfers and reactions whenever feasible.

Safety Equipment: Ensure safety showers and eyewash stations are readily accessible

and tested regularly.[4]

Administrative Controls:

Training: All personnel must receive documented training on the specific hazards and safe

handling procedures for this compound.

Standard Operating Procedures (SOPs): Develop and follow detailed SOPs for all

experimental work involving this chemical.

Hygiene: Wash hands thoroughly with soap and water after handling and before leaving

the laboratory.[2][5] Do not eat, drink, or smoke in areas where chemicals are handled.[2]

Personal Protective Equipment (PPE): The last line of defense.

Eye and Face Protection: Wear chemical safety goggles or a face shield conforming to

EN166 (EU) or NIOSH (US) standards.[5][6]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat.

Ensure gloves are inspected before use and disposed of properly.[2][5]

Respiratory Protection: If a fume hood is not available or if engineering controls are

insufficient, a NIOSH-approved respirator with an appropriate cartridge for organic vapors

should be used.[5]

Visualization: Hierarchy of Controls for Safe Handling
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Caption: The hierarchy of controls for mitigating chemical hazards.
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Section 6: Storage and Disposal
Proper storage and waste disposal are critical for preventing accidents and environmental

contamination.

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area.

[2][4] The material should be protected from light and stored under an inert atmosphere,

such as argon, to maintain purity and stability. Keep away from incompatible materials such

as strong oxidizing agents.

Disposal: Chemical waste must be disposed of in accordance with all local, state, and

federal regulations.[3] Dispose of the contents and container to an approved hazardous

waste treatment plant. Do not allow the product to enter drains.

Section 7: Accidental Release and Fire-Fighting
Measures

Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear full PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed container for hazardous waste disposal.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Fire-Fighting Measures:

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide (CO₂).

Hazards from Combustion: Thermal decomposition can release irritating and toxic gases

and vapors, including carbon monoxide (CO), carbon dioxide (CO₂), and nitrogen oxides

(NOx).[5]
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Protective Equipment: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear to prevent contact with skin and eyes.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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